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Compound of Interest

Compound Name: 3,4-Dimethoxythiophene

Cat. No.: B1306923 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

3,4-Dimethoxythiophene (DMOT) has emerged as a highly versatile precursor in organic

synthesis, primarily recognized for its role in the development of advanced electroactive

materials and as a building block for complex organic molecules. Its unique electronic

properties, stemming from the electron-donating methoxy groups on the thiophene ring, make it

a cornerstone for creating conductive polymers and a valuable intermediate in pharmaceutical

chemistry.

Core Properties and Synthesis
3,4-Dimethoxythiophene is a colorless to light yellow liquid with a boiling point of 100-102 °C

at 10-11 mmHg.[1][2][3] It is characterized by its solubility in most organic solvents and is

typically available in purities of 97% or higher.[3] The primary synthesis of DMOT involves the

ring-closure reaction of 2,3-dimethoxy-1,3-butadiene with sulfur dichloride in a hexane medium.

[1][2][4] An alternative route involves the reaction of 3,4-dibromothiophene with sodium

methoxide, catalyzed to produce DMOT.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1306923?utm_src=pdf-interest
https://www.benchchem.com/product/b1306923?utm_src=pdf-body
https://www.benchchem.com/product/b1306923?utm_src=pdf-body
https://www.alfa-chemistry.com/product/3-4-dimethoxythiophene-cas-51792-34-8-282934.html
https://www.sigmaaldrich.com/KR/ko/product/aldrich/668257
https://www.nbinno.com/article/oled-materials/understanding-3-4-dimethoxythiophene-properties-synthesis-sourcing-tn
https://www.nbinno.com/article/oled-materials/understanding-3-4-dimethoxythiophene-properties-synthesis-sourcing-tn
https://www.alfa-chemistry.com/product/3-4-dimethoxythiophene-cas-51792-34-8-282934.html
https://www.sigmaaldrich.com/KR/ko/product/aldrich/668257
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7291223.htm
https://www.nbinno.com/article/oled-materials/understanding-3-4-dimethoxythiophene-properties-synthesis-sourcing-tn
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C6H8O2S[4]

Molecular Weight 144.19 g/mol [4]

Boiling Point 100-102 °C / 10-11 mmHg[2]

Density 1.209 g/mL at 25 °C[2]

Refractive Index n20/D 1.5409

Purity ≥97%[2]

Gateway to Conductive Polymers: The Synthesis of
PEDOT
The most prominent application of 3,4-dimethoxythiophene is as a direct precursor to 3,4-

ethylenedioxythiophene (EDOT), the monomer for the highly successful conductive polymer,

poly(3,4-ethylenedioxythiophene) (PEDOT).[1][5] PEDOT is renowned for its high electrical

conductivity, optical transparency, and stability, making it invaluable in organic electronics like

OLEDs, organic solar cells, and antistatic coatings.[3][6][7]

The conversion of DMOT to EDOT is achieved through a trans-etherification reaction with

ethylene glycol, typically catalyzed by p-toluenesulfonic acid.[5][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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